Cas no 918827-38-0 (methyl 4-(hydroxymethyl)-1H-pyrrole-2-carboxylate)

methyl 4-(hydroxymethyl)-1H-pyrrole-2-carboxylate structure

918827-38-0 structure

Product Name:methyl 4-(hydroxymethyl)-1H-pyrrole-2-carboxylate

CAS No:918827-38-0

MF:C₇H₉NO₃

MW:155.151262044907

MDL:MFCD12923896

CID:770021

PubChem ID:71426292

Update Time:2024-10-26

methyl 4-(hydroxymethyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 4-(hydroxymethyl)-1H-Pyrrole-2-carboxylic acid methyl ester
- 1H-Pyrrole-2-carboxylic acid, 4-(hydroxymethyl)-, methyl ester
- methyl 4-(hydroxymethyl)-1H-pyrrole-2-carboxylate
- Methyl 4-(hydroxymethyl)-1H-pyrrole-2-carboxylate (ACI)
- 918827-38-0
- SCHEMBL16364739
- CS-0099238
- Methyl4-(hydroxymethyl)-1H-pyrrole-2-carboxylate
- DTXSID80845052
- CS-16519
- EN300-222466
- AKOS037651325
- D72120
- MDL： MFCD12923896
- Inchi： 1S/C7H9NO3/c1-11-7(10)6-2-5(4-9)3-8-6/h2-3,8-9H,4H2,1H3
- InChI Key： BMSHUWXWJIMDAK-UHFFFAOYSA-N
- SMILES： O=C(C1NC=C(CO)C=1)OC

Computed Properties

Exact Mass: 155.058243149g/mol
Monoisotopic Mass: 155.058243149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 62.3Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 340.1±32.0 °C at 760 mmHg
Flash Point: 159.5±25.1 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

methyl 4-(hydroxymethyl)-1H-pyrrole-2-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

methyl 4-(hydroxymethyl)-1H-pyrrole-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B587655-10mg	methyl 4-(hydroxymethyl)-1H-pyrrole-2-carboxylate	918827-38-0		10mg	$ 70.00	2022-06-07
TRC	B587655-50mg	methyl 4-(hydroxymethyl)-1H-pyrrole-2-carboxylate	918827-38-0		50mg	$ 250.00	2022-06-07
TRC	B587655-100mg	methyl 4-(hydroxymethyl)-1H-pyrrole-2-carboxylate	918827-38-0		100mg	$ 365.00	2022-06-07
Chemenu	CM333334-100mg	Methyl 4-(hydroxymethyl)-1H-pyrrole-2-carboxylate	918827-38-0	95%+	100mg	$425	2021-08-18
Chemenu	CM333334-250mg	Methyl 4-(hydroxymethyl)-1H-pyrrole-2-carboxylate	918827-38-0	95%+	250mg	$651	2021-08-18
Chemenu	CM333334-1g	Methyl 4-(hydroxymethyl)-1H-pyrrole-2-carboxylate	918827-38-0	95%+	1g	$1050	2021-08-18
Chemenu	CM333334-100mg	Methyl 4-(hydroxymethyl)-1H-pyrrole-2-carboxylate	918827-38-0	95%+	100mg	$182	2024-07-20
Chemenu	CM333334-250mg	Methyl 4-(hydroxymethyl)-1H-pyrrole-2-carboxylate	918827-38-0	95%+	250mg	$260	2024-07-20
Chemenu	CM333334-1g	Methyl 4-(hydroxymethyl)-1H-pyrrole-2-carboxylate	918827-38-0	95%+	1g	$525	2024-07-20
eNovation Chemicals LLC	D769882-100mg	1H-Pyrrole-2-carboxylic acid, 4-(hydroxymethyl)-, methyl ester	918827-38-0	97%	100mg	$185	2024-06-07

methyl 4-(hydroxymethyl)-1H-pyrrole-2-carboxylate Production Method

Production Method 1

5272-36-6

918827-30-2

918827-38-0

Reaction Conditions

1.1 Reagents: Potassium carbonate , Lithium chloride Catalysts: Palladium diacetate Solvents: Dimethylformamide ; rt → 65 °C; 1 - 24 h, 65 °C
1.2 Solvents: Water ; 3 - 6 h, 65 °C

Reference

: Regioselective synthesis of substituted pyrroles: efficient palladium-catalyzed cyclization of internal alkynes and 2-amino-3-iodoacrylate derivatives

Crawley, Matthew L.; Goljer, Igor; Jenkins, Douglas J.; Mehlmann, John F.; Nogle, Lisa; et al, Organic Letters, 2006, 8(25), 5837-5840